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Introduction
α-Amanitin, a cyclic octapeptide isolated from the deadly Amanita phalloides mushroom, is a

potent and highly specific inhibitor of eukaryotic RNA polymerase II (Pol II) and, to a lesser

extent, RNA polymerase III (Pol III).[1][2] This specificity makes it an invaluable tool in

molecular biology, particularly in nuclear run-on assays, to dissect the transcriptional activity of

different RNA polymerases. Nuclear run-on assays measure the density of transcriptionally

engaged RNA polymerases on DNA, providing a snapshot of gene transcription rates. By

incorporating α-amanitin, researchers can specifically inhibit Pol II- and Pol III-mediated

transcription, thereby isolating and quantifying the activity of RNA polymerase I (Pol I) or

distinguishing between the contributions of each polymerase to the overall transcriptional

landscape.

This document provides detailed application notes and protocols for the use of α-amanitin in

nuclear run-on assays and its modern derivatives, such as Global Run-On Sequencing (GRO-

seq) and Precision Run-On Sequencing (PRO-seq).
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Mechanism of Action
α-Amanitin functions by binding to the largest subunit of RNA polymerase II, RPB1.[2] This

binding does not directly obstruct the active site but rather locks the enzyme into a

conformation that prevents the translocation of the polymerase along the DNA template.[1][2]

This inhibition of translocation effectively halts transcription elongation, leading to a rapid

cessation of mRNA synthesis.[2]

Differential Sensitivity of Eukaryotic RNA
Polymerases
A key feature of α-amanitin is its differential inhibitory effect on the three main eukaryotic RNA

polymerases. This property is fundamental to its application in distinguishing polymerase

activities in nuclear run-on assays.

RNA Polymerase
Vertebrate
Sensitivity

Typical Inhibitory
Concentration

Yeast Sensitivity
(S. cerevisiae)

RNA Polymerase I Insensitive Resistant
50% inhibition at ~600

µg/mL

RNA Polymerase II Highly Sensitive

50% inhibition at

~0.02 µg/mL;

Complete inhibition at

~1 µg/mL

50% inhibition at ~1.0

µg/mL

RNA Polymerase III Moderately Sensitive
Complete inhibition at

~10-20 µg/mL
Resistant

Note: The concentrations provided are indicative and may require optimization depending on

the specific cell type, organism, and experimental conditions. For in vivo studies in cell culture,

higher concentrations (e.g., 2-5 µg/mL) are often used to ensure sufficient intracellular

accumulation.[2]

Signaling Pathway of Transcriptional Inhibition
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The following diagram illustrates the mechanism of α-amanitin-mediated inhibition of RNA

polymerase II.
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Caption: Mechanism of α-amanitin-mediated transcriptional inhibition.

Experimental Workflow: Nuclear Run-On Assay with
α-Amanitin
The following diagram outlines the general workflow for a nuclear run-on assay designed to

differentiate the activities of RNA polymerases using α-amanitin.
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Caption: Experimental workflow for a nuclear run-on assay with α-amanitin.

Experimental Protocols
Protocol 1: Standard Nuclear Run-On Assay with α-
Amanitin
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This protocol is a generalized procedure. Optimal conditions, especially incubation times and α-

amanitin concentrations, should be determined empirically for each cell type and experimental

setup.

Materials:

Cultured cells

Phosphate-buffered saline (PBS), ice-cold

Lysis buffer (e.g., 10 mM Tris-HCl pH 7.4, 10 mM NaCl, 3 mM MgCl₂, 0.5% NP-40)

Nuclei wash buffer (e.g., 10 mM Tris-HCl pH 7.4, 10 mM NaCl, 3 mM MgCl₂)

Glycerol storage buffer (e.g., 50 mM Tris-HCl pH 8.3, 40% glycerol, 5 mM MgCl₂, 0.1 mM

EDTA)

2x Run-on reaction buffer (e.g., 10 mM Tris-HCl pH 8.0, 5 mM MgCl₂, 300 mM KCl, 1 mM

DTT, 1% Sarkosyl)

NTP mix (ATP, GTP, CTP at 1 mM each)

Labeled UTP (e.g., [α-³²P]UTP or Biotin-16-UTP)

α-Amanitin stock solution (e.g., 1 mg/mL in DMSO)

RNA isolation reagents (e.g., TRIzol)

DNase I (RNase-free)

Procedure:

Nuclei Isolation:

Harvest cultured cells and wash with ice-cold PBS.

Resuspend the cell pellet in ice-cold lysis buffer and incubate on ice for 5-10 minutes to

lyse the plasma membrane.
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Centrifuge at low speed (e.g., 500 x g) for 5 minutes at 4°C to pellet the nuclei.

Wash the nuclei pellet with ice-cold nuclei wash buffer.

Resuspend the nuclei in glycerol storage buffer and determine the concentration. Nuclei

can be stored at -80°C.

α-Amanitin Pre-incubation:

Thaw the isolated nuclei on ice.

Divide the nuclei into three aliquots:

Control: No α-amanitin.

Pol II Inhibition: Add α-amanitin to a final concentration of 1-2 µg/mL.

Pol II & Pol III Inhibition: Add α-amanitin to a final concentration of 200 µg/mL.

Incubate on ice for 15-30 minutes.

Nuclear Run-On Reaction:

To each tube of nuclei, add an equal volume of 2x run-on reaction buffer.

Add the NTP mix and the labeled UTP.

Incubate at 30°C for 5-30 minutes. The optimal time should be determined to allow for

elongation without new initiation.

RNA Isolation and Purification:

Stop the reaction by adding TRIzol or another RNA lysis buffer.

Isolate the RNA according to the manufacturer's protocol.

Treat the isolated RNA with RNase-free DNase I to remove any contaminating DNA.
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Purify the RNA using a suitable column-based method or phenol-chloroform extraction

followed by ethanol precipitation.

Detection and Quantification:

For radiolabeled RNA, the transcripts can be quantified by scintillation counting or

visualized by autoradiography after hybridization to gene-specific probes on a membrane.

For biotin-labeled RNA, the nascent transcripts can be captured using streptavidin-coated

beads and then quantified by RT-qPCR or subjected to high-throughput sequencing (see

GRO-seq and PRO-seq protocols).

Protocol 2: Global Run-On Sequencing (GRO-seq) with
α-Amanitin
GRO-seq provides a genome-wide map of transcriptionally engaged polymerases. The

inclusion of an α-amanitin-treated sample can help to identify transcripts originating from Pol I.

Note: This protocol is an extension of the standard nuclear run-on assay. Steps 1 and 2 are

similar.

Procedure:

Nuclei Isolation and α-Amanitin Treatment: Follow steps 1 and 2 from Protocol 1. A control

and a high α-amanitin concentration sample are typically prepared.

Nuclear Run-On with Biotin-NTPs:

Perform the run-on reaction as in Protocol 1, but use Biotin-11-UTP (or a mix of

biotinylated NTPs) in place of the radiolabel.

Nascent RNA Isolation and Fragmentation:

Isolate the total RNA as described previously.

Fragment the RNA to a suitable size for sequencing (e.g., by alkaline hydrolysis).

Biotinylated RNA Enrichment:
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Incubate the fragmented RNA with streptavidin-coated magnetic beads to capture the

nascent, biotin-labeled transcripts.

Wash the beads extensively to remove unlabeled RNA.

Library Preparation and Sequencing:

Perform on-bead enzymatic reactions for library construction, including 5'

dephosphorylation, 3' adapter ligation, reverse transcription, and PCR amplification.

Sequence the resulting cDNA library using a high-throughput sequencing platform.

Protocol 3: Precision Run-On Sequencing (PRO-seq)
with α-Amanitin
PRO-seq offers single-nucleotide resolution of the polymerase active site.

Note: PRO-seq involves a modified run-on reaction to incorporate only a single biotinylated

nucleotide.

Procedure:

Cell Permeabilization and α-Amanitin Treatment:

Instead of isolating nuclei, cells are often permeabilized with a mild detergent (e.g.,

digitonin) to deplete endogenous NTPs, which halts transcription.

The permeabilized cells are then treated with or without α-amanitin.

Precision Run-On Reaction:

The run-on reaction is performed in the presence of a single biotinylated NTP (e.g., Biotin-

11-CTP) and the other three unlabeled NTPs. The reaction is carried out for a very short

duration (1-3 minutes) to ensure the incorporation of only one or a few labeled

nucleotides.

Nascent RNA Isolation and Library Preparation:
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The subsequent steps of RNA isolation, biotin enrichment, and library preparation are

similar to those for GRO-seq, with specific modifications to the adapter ligation and

reverse transcription steps to preserve the single-nucleotide resolution.

Data Analysis and Interpretation
The data from α-amanitin-treated nuclear run-on assays can be analyzed as follows:

Standard Nuclear Run-On: The signal from the α-amanitin-treated samples is subtracted

from the control sample to determine the contribution of the inhibited polymerase(s).

Pol II activity = (Signal in Control) - (Signal in Low α-Amanitin)

Pol III activity = (Signal in Low α-Amanitin) - (Signal in High α-Amanitin)

Pol I activity = Signal in High α-Amanitin

GRO-seq/PRO-seq: The sequencing reads from the control and α-amanitin-treated samples

are mapped to the genome. The read density in the α-amanitin-treated sample will reveal

the locations of transcriptionally engaged Pol I. By comparing the read densities between the

control and treated samples, the transcriptional activity of Pol II and Pol III can be inferred

genome-wide.

Conclusion
α-Amanitin is an indispensable tool for dissecting the complexities of eukaryotic transcription.

Its specific and differential inhibition of RNA polymerases II and III allows researchers to

accurately measure the transcriptional activity of each polymerase using nuclear run-on assays

and their high-throughput sequencing derivatives. The protocols and data presented here

provide a comprehensive guide for the effective application of α-amanitin in studying gene

regulation and the dynamics of transcription. Careful optimization of the experimental

conditions is crucial for obtaining reliable and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://en.wikipedia.org/wiki/%CE%91-Amanitin
https://encyclopedia.pub/entry/29209
https://www.benchchem.com/product/b16365035/docs#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16365035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16365035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

